Cas no 172587-46-1 (Bicyclo[3.2.0]hept-3-en-6-ol, 1,4-dimethyl-, (1R,5S,6S)-)

Bicyclo[3.2.0]hept-3-en-6-ol, 1,4-dimethyl-, (1R,5S,6S)- structure
172587-46-1 structure
Product Name:Bicyclo[3.2.0]hept-3-en-6-ol, 1,4-dimethyl-, (1R,5S,6S)-
CAS No:172587-46-1
MF:C9H14O
MW:138.206862926483
CID:1355313
Update Time:2024-08-17

Bicyclo[3.2.0]hept-3-en-6-ol, 1,4-dimethyl-, (1R,5S,6S)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.2.0]hept-3-en-6-ol, 1,4-dimethyl-, (1R,5S,6S)-
    • Inchi: 1S/C9H14O/c1-6-3-4-9(2)5-7(10)8(6)9/h3,7-8,10H,4-5H2,1-2H3/t7-,8-,9+/m0/s1
    • InChI Key: YUXMNAGSRCLCDI-XHNCKOQMSA-N
    • SMILES: [C@]12(C)[C@]([H])([C@@H](O)C1)C(C)=CC2

Computed Properties

  • Exact Mass: 138.10452

Experimental Properties

  • Density: 1.077±0.06 g/cm3(Predicted)
  • Boiling Point: 198.8±9.0 °C(Predicted)
  • PSA: 20.23
  • pka: 14.89±0.60(Predicted)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd